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Compound of Interest

Compound Name: Cabotegravir-d5

Cat. No.: B10820234

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cabotegravir is a potent integrase strand transfer inhibitor (INSTI) utilized in the treatment and
prevention of HIV-1 infection.[1][2] In the realm of pharmacokinetic and bioanalytical studies,
stable isotope-labeled internal standards are indispensable for achieving accurate
guantification of drug candidates in biological matrices. Cabotegravir-d5, a deuterated analog
of Cabotegravir, serves this critical role. This technical guide provides an in-depth analysis of
the mass shift and isotopic purity of Cabotegravir-d5, along with the experimental
methodologies used for their characterization.

Molecular Structures and Mass Shift

The key difference between Cabotegravir and Cabotegravir-d5 lies in the substitution of five
hydrogen atoms with five deuterium atoms. This substitution results in a predictable increase in
the molecular weight of the molecule, which is fundamental for its differentiation in mass
spectrometry.

Quantitative Data: Mass and Isotopic Composition

The theoretical monoisotopic masses of Cabotegravir and its deuterated form, along with the
resultant mass shift, are summarized in the table below. These values are calculated based on
the most abundant isotopes of the constituent elements.
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Theoretical Monoisotopic

Compound Molecular Formula

Mass (Da)
Cabotegravir C19H17F2N30s 405.1132
Cabotegravir-d5 C19H12DsF2N30s 410.1446
Mass Shift +5.0314

The isotopic purity of a deuterated standard is a critical parameter that ensures minimal cross-
interference with the unlabeled analyte. The specifications for a commercially available
Cabotegravir-d5 standard are presented below.

Parameter Specification
Chemical Purity (HPLC) >95%
Deuterated Forms (d1-ds) >99%

Experimental Methodologies

Ligquid chromatography-tandem mass spectrometry (LC-MS/MS) is the definitive technique for
the quantification of Cabotegravir in biological samples, with Cabotegravir-d5 employed as an
internal standard.[1]

Representative LC-MS/MS Protocol

A typical experimental setup for the analysis of Cabotegravir and Cabotegravir-d5 is detailed
below.

Chromatographic Conditions:

o LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance
liquid chromatography (UHPLC) system.

e Column: A reversed-phase column, such as a Zorbax SB-C18 (50 x 2.1 mm, 5 um), is

commonly used.
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Mobile Phase: An isocratic or gradient elution with a mixture of methanol and an aqueous
buffer (e.g., 5 MM ammonium acetate) is often employed.

Flow Rate: Dependent on the column dimensions, typically in the range of 0.2-0.6 mL/min.

Column Temperature: Maintained at a constant temperature, for instance, 40°C, to ensure
reproducible retention times.

Mass Spectrometry Conditions:

Mass Spectrometer: A triple quadrupole mass spectrometer is used for its high sensitivity
and selectivity in Multiple Reaction Monitoring (MRM) mode.

lonization Source: Electrospray ionization (ESI) in the positive ion mode is typically used.

MRM Transitions: The precursor and product ions for both Cabotegravir and Cabotegravir-
d5 are monitored. Representative transitions are provided in the table below. It is noteworthy
that the product ion for Cabotegravir-d5 reflects the 5-Dalton mass increase.

Compound Precursor lon (m/z) Product lon (m/z)
Cabotegravir 406.1 142.0[3][4]
Cabotegravir 406.1 281.1
Cabotegravir-d5 411.1 286.1[5]

e lon Source Parameters: Parameters such as ion spray voltage, temperature, nebulizer gas,
and curtain gas are optimized to achieve maximal signal intensity.

Diagrammatic Representations

To visually articulate the concepts discussed, the following diagrams have been generated
using the Graphviz DOT language.
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Chemical Structures and Mass Shift
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Caption: Logical relationship between Cabotegravir and Cabotegravir-d5, illustrating the mass
shift.
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Experimental Workflow for Isotopic Purity Analysis
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Caption: A generalized experimental workflow for determining the isotopic purity of
Cabotegravir-d5.

Conclusion

The well-defined mass shift of +5.0314 Da and high isotopic purity (=99% d1-ds) of
Cabotegravir-d5 establish it as a reliable internal standard for the sensitive and accurate
quantification of Cabotegravir in complex biological matrices. The LC-MS/MS methodology
outlined provides a robust framework for its application in preclinical and clinical drug
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development. The precise characterization of such stable isotope-labeled standards is
paramount to the integrity of bioanalytical data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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